Tert-butyl {[2-nitro-4-(methylsulfonyl)phenyl]sulfinyl}acetate

• Molecular Formula: C13H17NO7S2
• Molecular Weight: 363.4 g/mol
• IUPAC Name: tert-butyl 2-(4-methylsulfonyl-2-nitrophenyl)sulfinylacetate
• InChI: InChI=1S/C13H17NO7S2/c1-13(2,3)21-12(15)8-22(18)11-6-5-9(23(4,19)20)7-10(11)14(16)17/h5-7H,8H2,1-4H3
• InChI Key: HMVYESCICYSOEP-UHFFFAOYSA-N
• SMILES: CC(C)(C)OC(=O)CS(=O)C1=C(C=C(C=C1)S(=O)(=O)C)[N+](=O)[O-]

Description

Tert-butyl {[2-nitro-4-(methylsulfonyl)phenyl]sulfinyl}acetate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. The compound is a sulfinylacetate derivative that has been synthesized using a variety of methods.

Mechanism of Action

The mechanism of action of tert-butyl {[2-nitro-4-(methylsulfonyl)phenyl]sulfinyl}acetate is not well understood. However, it is believed that the compound may act as a nucleophile, reacting with electrophilic species to form covalent bonds.
Biochemical and Physiological Effects
There is limited information available on the biochemical and physiological effects of tert-butyl {[2-nitro-4-(methylsulfonyl)phenyl]sulfinyl}acetate. However, studies have shown that the compound is relatively stable under physiological conditions and does not readily decompose.

Advantages and Limitations for Lab Experiments

One advantage of using tert-butyl {[2-nitro-4-(methylsulfonyl)phenyl]sulfinyl}acetate in lab experiments is its relatively simple synthesis method. The compound is also stable under physiological conditions, making it a suitable reagent for biochemical studies.
One limitation of using tert-butyl {[2-nitro-4-(methylsulfonyl)phenyl]sulfinyl}acetate is the lack of information available on its mechanism of action and physiological effects. Further research is needed to fully understand the potential applications of this compound.

Future Directions

There are several future directions for research on tert-butyl {[2-nitro-4-(methylsulfonyl)phenyl]sulfinyl}acetate. One potential area of research is the synthesis of novel sulfinyl-containing compounds using this reagent. Another area of research is the investigation of the compound's mechanism of action and potential applications in pharmaceuticals and agrochemicals.
Conclusion
In conclusion, tert-butyl {[2-nitro-4-(methylsulfonyl)phenyl]sulfinyl}acetate is a chemical compound that has potential applications in scientific research. The compound can be synthesized using a variety of methods and has been shown to be effective in the synthesis of sulfinyl-containing compounds. Further research is needed to fully understand the potential applications of this compound in biochemical and physiological studies.

Synthesis Methods

Tert-butyl {[2-nitro-4-(methylsulfonyl)phenyl]sulfinyl}acetate can be synthesized using a variety of methods. One such method involves the reaction of tert-butyl acetate with 2-nitro-4-(methylsulfonyl)phenylsulfinyl chloride in the presence of a base. The resulting product is then purified using chromatography techniques.

Scientific Research Applications

Tert-butyl {[2-nitro-4-(methylsulfonyl)phenyl]sulfinyl}acetate has been used in scientific research as a reagent for the synthesis of various compounds. The compound has been shown to be effective in the synthesis of sulfinyl-containing compounds, which have potential applications in pharmaceuticals and agrochemicals.